Cas no 863017-60-1 (1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea)

• Product Name: 1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea
• CAS No: 863017-60-1
• Molecular Formula: C₂₁H₃₀N₄S₂
• Molecular Weight: 402.619701862335
• CID: 6135866
• PubChem ID: 16195012

1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)-3-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylthiourea
• Thiourea, N-(2,3-dimethylphenyl)-N'-[1-methyl-2-(4-methyl-1-piperazinyl)-2-(2-thienyl)ethyl]-
• CHEMBL1426433
• 1-(2,3-dimethylphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]thiourea
• AKOS024593380
• 1-(2,3-dimethylphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]thiourea
• 1-(2,3-dimethylphenyl)-3-(1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)thiourea
• MLS000420159
• HMS2752K17
• SMR000320050
• 863017-60-1
• F0655-0880

• InChIKey： JRDUGQVKIFYYIE-UHFFFAOYSA-N
• Inchi： 1S/C21H30N4S2/c1-15-7-5-8-18(16(15)2)23-21(26)22-17(3)20(19-9-6-14-27-19)25-12-10-24(4)11-13-25/h5-9,14,17,20H,10-13H2,1-4H3,(H2,22,23,26)
• SMILES： N(C1=CC=CC(C)=C1C)C(NC(C)C(N1CCN(C)CC1)C1SC=CC=1)=S

Computed Properties

• Exact Mass: 402.19118932g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 402.19118932g/mol
• Heavy Atom Count: 27
• Complexity: 481
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Boiling Point: 527.5±60.0 °C(Predicted)
• pka: 12.55±0.70(Predicted)
• Density: 1.194±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas